Cas no 1338377-73-3 ((1S)-1-Cyclopropyl-2,2,2-trifluoroethan-1-amine hydrochloride)

(1S)-1-Cyclopropyl-2,2,2-trifluoroethan-1-amine hydrochloride structure
1338377-73-3 structure
Product Name:(1S)-1-Cyclopropyl-2,2,2-trifluoroethan-1-amine hydrochloride
CAS No:1338377-73-3
MF:C5H9ClF3N
MW:175.579870939255
MDL:MFCD26569801
CID:4585307
PubChem ID:56595197
Update Time:2024-11-04

(1S)-1-Cyclopropyl-2,2,2-trifluoroethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-cyclopropyl-2,2,2-trifluoroethan-1-amine hydrochloride
    • (1S)-1-Cyclopropyl-2,2,2-trifluoroethan-1-amine HCl
    • (1S)-1-cyclopropyl-2,2,2-trifluoroethylamine hydrochloride
    • (1S)-1-Cyclopropyl-2,2,2-trifluoroethaneamine hydrochloride
    • AMY35687
    • SB14037
    • (1S)-1-cyclopropyl-2,2,2-trifluoroethylamine HCl
    • (15)-1-cyclopropyl-2,2,2-trifluoroethanamine HCl salt
    • (1S)-1-cyclopropyl-2,2,2-trifluoroethanamine HCl salt
    • (1S)-1-cyclopropy
    • (1S)-1-cyclopropyl-2,2,2-trifluoroethylaminehydrochloride
    • 1338377-73-3
    • AKOS026671887
    • P15786
    • (S)-1-Cyclopropyl-2,2,2-trifluoroethan-1-amine hydrochloride
    • CS-0053588
    • EN300-1724184
    • SCHEMBL14574773
    • MFCD26569801
    • (1S)-1-cyclopropyl-2,2,2-trifluoroethanamine;hydrochloride
    • (1S)-1-cyclopropyl-2,2,2-trifluoroethanamine hydrochloride
    • AS-52840
    • (1S)-1-Cyclopropyl-2,2,2-trifluoroethan-1-amine hydrochloride
    • MDL: MFCD26569801
    • Inchi: 1S/C5H8F3N.ClH/c6-5(7,8)4(9)3-1-2-3;/h3-4H,1-2,9H2;1H/t4-;/m0./s1
    • InChI Key: SYGCZMSQFRLXRX-WCCKRBBISA-N
    • SMILES: Cl.FC([C@H](C1CC1)N)(F)F

Computed Properties

  • Exact Mass: 175.0375615 g/mol
  • Monoisotopic Mass: 175.0375615 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • Molecular Weight: 175.58

(1S)-1-Cyclopropyl-2,2,2-trifluoroethan-1-amine hydrochloride Security Information

(1S)-1-Cyclopropyl-2,2,2-trifluoroethan-1-amine hydrochloride Pricemore >>

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